N-[2-(4-ethoxyphenyl)-4-oxo-4H-chromen-7-yl]-2-fluorobenzamide

• IUPAC Name: N-[2-(4-ethoxyphenyl)-4-oxochromen-7-yl]-2-fluorobenzamide
• InChI: InChI=1S/C24H18FNO4/c1-2-29-17-10-7-15(8-11-17)22-14-21(27)19-12-9-16(13-23(19)30-22)26-24(28)18-5-3-4-6-20(18)25/h3-14H,2H2,1H3,(H,26,28)
• InChI Key: DBFGTHFREYGZEI-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=CC(=O)C3=C(O2)C=C(C=C3)NC(=O)C4=CC=CC=C4F
• Molecular Formula: C24H18FNO4
• Molecular Weight: 403.4 g/mol

Description

N-[2-(4-ethoxyphenyl)-4-oxo-4H-chromen-7-yl]-2-fluorobenzamide, also known as EPC7, is a synthetic compound that belongs to the class of chromone derivatives. EPC7 has been widely studied for its potential applications in the field of medicinal chemistry, particularly for its ability to inhibit the activity of certain enzymes and receptors in the body.

Mechanism of Action

The mechanism of action of N-[2-(4-ethoxyphenyl)-4-oxo-4H-chromen-7-yl]-2-fluorobenzamide involves its ability to bind to specific enzymes and receptors in the body, thereby inhibiting their activity. For example, this compound has been shown to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators in the body.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects in the body. For example, this compound has been shown to reduce inflammation and oxidative stress, which are known to contribute to the development of various diseases. Additionally, this compound has been shown to have neuroprotective effects, which may be beneficial in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of using N-[2-(4-ethoxyphenyl)-4-oxo-4H-chromen-7-yl]-2-fluorobenzamide in lab experiments is its ability to selectively inhibit the activity of certain enzymes and receptors, which can help researchers to better understand the underlying mechanisms of various diseases. However, a limitation of using this compound in lab experiments is its potential toxicity, which may limit its use in certain applications.

Future Directions

There are several potential future directions for research on N-[2-(4-ethoxyphenyl)-4-oxo-4H-chromen-7-yl]-2-fluorobenzamide. For example, further studies could investigate the potential applications of this compound in the treatment of specific diseases, such as cancer or neurological disorders. Additionally, future research could focus on developing more potent and selective inhibitors of the enzymes and receptors targeted by this compound.

Synthesis Methods

The synthesis of N-[2-(4-ethoxyphenyl)-4-oxo-4H-chromen-7-yl]-2-fluorobenzamide involves a multi-step procedure that begins with the reaction of 4-ethoxybenzaldehyde and malonic acid in the presence of a catalyst to form a chromone intermediate. This intermediate is then reacted with 2-fluorobenzoyl chloride in the presence of a base to form the final product, this compound.

Scientific Research Applications

N-[2-(4-ethoxyphenyl)-4-oxo-4H-chromen-7-yl]-2-fluorobenzamide has been studied for its potential applications in the treatment of various diseases, including cancer, inflammation, and neurological disorders. In particular, this compound has been shown to inhibit the activity of certain enzymes and receptors that are involved in the progression of these diseases.